4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H23NO7
• Molecular Weight: 461.5 g/mol
• IUPAC Name: (4Z)-1-(furan-2-ylmethyl)-5-(4-hydroxy-3-methoxyphenyl)-4-[hydroxy-(4-prop-2-enoxyphenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H23NO7/c1-3-12-33-18-9-6-16(7-10-18)24(29)22-23(17-8-11-20(28)21(14-17)32-2)27(26(31)25(22)30)15-19-5-4-13-34-19/h3-11,13-14,23,28-29H,1,12,15H2,2H3/b24-22-
• InChI Key: QFMACSFPOANWLY-GYHWCHFESA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)C2/C(=C(\C3=CC=C(C=C3)OCC=C)/O)/C(=O)C(=O)N2CC4=CC=CO4)O
• SMILES: COC1=C(C=CC(=C1)C2C(=C(C3=CC=C(C=C3)OCC=C)O)C(=O)C(=O)N2CC4=CC=CO4)O

Description

4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one, also known as ABPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule has shown promise in various fields such as cancer research, drug discovery, and proteomics. In

Mechanism of Action

The mechanism of action of 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one involves the covalent modification of proteins. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one contains a reactive group that binds to the active site of proteins, resulting in the covalent modification of the protein. This modification can be used to identify the target protein and to study its function.
Biochemical and Physiological Effects:
4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have various biochemical and physiological effects. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to inhibit the activity of specific enzymes, resulting in the inhibition of cellular processes. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has also been shown to induce apoptosis, or programmed cell death, in cancer cells. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have anti-inflammatory effects and has been used to study the role of specific proteins in inflammation.

Advantages and Limitations for Lab Experiments

4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has several advantages for lab experiments. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a powerful tool for the identification of new proteins and protein interactions. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one can be used to study the function of specific proteins and to identify potential drug targets. However, there are also limitations to the use of 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one can be toxic to cells at high concentrations, and the covalent modification of proteins can result in non-specific binding.

Future Directions

There are several future directions for the use of 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one in scientific research. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one can be used to study the proteome of various organisms and to identify new proteins and protein interactions. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one can also be used to study the function of specific proteins and to identify potential drug targets. Future research can focus on the development of new 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one derivatives with improved properties, such as increased specificity and reduced toxicity. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one can also be used in combination with other techniques, such as mass spectrometry, to improve the identification and characterization of proteins.

Synthesis Methods

The synthesis of 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with 2-furancarboxaldehyde in the presence of a base to form a furan derivative. The next step involves the reaction of the furan derivative with 4-(allyloxy)benzoyl chloride in the presence of a base to form the 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one molecule. The final step involves the addition of a reducing agent to the reaction mixture to obtain the final product.

Scientific Research Applications

4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential applications in scientific research. One of the major applications of 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one is in the field of cancer research. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to inhibit the growth of cancer cells by targeting specific proteins that are overexpressed in cancer cells. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has also been used in drug discovery to identify potential drug targets and to evaluate the efficacy of drugs. 4-[4-(allyloxy)benzoyl]-1-(2-furylmethyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been used to study the proteome of various organisms and has been shown to be a powerful tool for the identification of new proteins and protein interactions.